Cas no 1309447-19-5 (1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine)
1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine
-
- MDL: MFCD10568291
- Inchi: 1S/C11H21N3O3/c1-11(2,3)17-10(15)14-7-5-4-6-8(14)9(12)13-16/h8,16H,4-7H2,1-3H3,(H2,12,13)
- InChI Key: XZCPIKZHYXKFQO-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCCC1/C(/N)=N/O
1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00921253-1g |
tert-Butyl 2-[(Z)-N'-hydroxycarbamimidoyl]piperidine-1-carboxylate |
1309447-19-5 | 95% | 1g |
¥1232.0 | 2023-04-03 | |
| Fluorochem | 316421-500mg |
tert-Butyl 2-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate |
1309447-19-5 | 95.0% | 500mg |
£136.00 | 2023-04-20 | |
| Fluorochem | 316421-1g |
tert-Butyl 2-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate |
1309447-19-5 | 95.0% | 1g |
£213.00 | 2023-04-20 | |
| Fluorochem | 316421-5g |
tert-Butyl 2-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate |
1309447-19-5 | 95.0% | 5g |
£714.00 | 2023-04-20 |
1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine
Introduction to 1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine (CAS No. 1309447-19-5)
1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine, identified by its CAS number 1309447-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives that exhibit promising properties as intermediates in the synthesis of biologically active molecules. Its unique structural features, particularly the presence of a tert-butyloxycarbonyl (Boc) group and a hydroxycarbamimidoyl moiety, make it a valuable tool in the development of novel therapeutic agents.
The Boc group is widely recognized for its role in protecting amino groups during peptide synthesis, ensuring selective reactivity and minimizing unwanted side reactions. In contrast, the hydroxycarbamimidoyl component introduces a reactive site that can be further functionalized to create more complex molecular architectures. This dual functionality makes 1-tert-butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine particularly useful in the design of peptidomimetics and other small-molecule drugs.
Recent advancements in drug discovery have highlighted the importance of piperidine derivatives due to their favorable pharmacokinetic properties and ability to interact with biological targets. Piperidine-based scaffolds are commonly found in approved drugs, owing to their ability to enhance solubility, metabolic stability, and binding affinity. The introduction of additional functional groups, such as the hydroxycarbamimidoyl moiety in this compound, opens up new avenues for modulating these properties and improving drug efficacy.
Current research in medicinal chemistry has demonstrated that modifications at the 2-position of the piperidine ring can significantly influence the biological activity of molecules. The 1-tert-butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine structure provides a versatile platform for exploring such modifications. For instance, studies have shown that incorporating hydroxycarbamimidoyl groups can enhance binding interactions with specific enzymes or receptors, leading to improved therapeutic outcomes.
In addition to its applications in drug development, this compound has shown potential in materials science and catalysis. The reactivity of the hydroxycarbamimidoyl group allows for further derivatization into various functional materials, including polymers and coordination complexes. Such applications are particularly relevant in the context of smart materials and nanotechnology, where precise control over molecular structure is essential.
The synthesis of 1-tert-butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to streamline these processes. These techniques not only improve efficiency but also minimize waste, aligning with green chemistry principles.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. These studies have provided insights into binding affinities, enzyme kinetics, and drug metabolism. Such data are critical for rational drug design and for predicting potential side effects before clinical trials.
The role of 1-tert-butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine as an intermediate in peptide synthesis has also been explored. Its ability to protect amino groups while maintaining reactivity at other sites makes it an attractive choice for complex peptide assembly. This has led to its use in the development of novel biologics and peptidomimetics that target various diseases.
In conclusion, 1-tert-butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine (CAS No. 1309447-19-5) represents a significant advancement in synthetic chemistry with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further in the coming years.
1309447-19-5 (1-tert-Butyloxycarbonyl-2-(N-hydroxycarbamimidoyl)-piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)